7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one
CAS No.: 1243105-95-4
Cat. No.: VC7264646
Molecular Formula: C25H25N3O3S
Molecular Weight: 447.55
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1243105-95-4 |
|---|---|
| Molecular Formula | C25H25N3O3S |
| Molecular Weight | 447.55 |
| IUPAC Name | 7-(3,4-diethoxyphenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-3H-thieno[3,2-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C25H25N3O3S/c1-3-30-20-10-9-17(13-21(20)31-4-2)19-15-32-23-22(19)26-25(27-24(23)29)28-12-11-16-7-5-6-8-18(16)14-28/h5-10,13,15H,3-4,11-12,14H2,1-2H3,(H,26,27,29) |
| Standard InChI Key | INSPOQPLHKLLSM-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCC5=CC=CC=C5C4)OCC |
Introduction
Structural Overview
This compound belongs to the thienopyrimidine class of heterocycles, which are known for their diverse biological activities. The molecular structure integrates three key moieties:
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Thieno[3,2-d]pyrimidine core: This bicyclic system serves as the backbone of the molecule and is often associated with kinase inhibition and other bioactivities.
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3,4-Diethoxyphenyl group: Attached at position 7, this aromatic substituent enhances lipophilicity and may improve interactions with hydrophobic regions in biological targets.
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3,4-Dihydroisoquinoline unit: A nitrogen-containing heterocycle that contributes to the molecule’s pharmacophoric features.
Molecular Formula
The chemical formula is , with a molecular weight of approximately 413.49 g/mol.
Synthesis Pathways
The synthesis of such compounds typically involves multi-step reactions to construct the thienopyrimidine core and introduce the desired substituents. Based on analogous literature:
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Formation of Thieno[3,2-d]pyrimidine Core:
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Starting materials like thiophene derivatives undergo cyclization with urea or guanidine derivatives under acidic or basic conditions to form the pyrimidine ring.
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Attachment of 3,4-Diethoxyphenyl Group:
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Electrophilic substitution reactions or Suzuki coupling techniques are employed to introduce this group at position 7.
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Incorporation of the Dihydroisoquinoline Unit:
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Reduction of isoquinoline derivatives or direct alkylation methods are used to attach this moiety at position 2.
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Example Reaction Scheme
| Step | Reagents/Conditions | Product |
|---|---|---|
| 1 | Thiophene + Guanidine | Thienopyrimidine intermediate |
| 2 | Bromination + Suzuki coupling | 7-(3,4-Diethoxyphenyl) derivative |
| 3 | Alkylation with dihydroisoquinoline | Final compound |
Kinase Inhibition
Thienopyrimidines have been extensively studied for their ability to inhibit protein kinases due to their planar structure and ability to mimic ATP binding in active sites . This makes them candidates for anticancer therapies targeting kinases like MEK or ERK.
Anti-inflammatory and Analgesic Activity
Compounds containing thienopyrimidine scaffolds have demonstrated significant anti-inflammatory properties by interacting with COX-2 enzymes . The presence of electron-donating groups like diethoxyphenyl further modulates these effects.
Synthesis Studies
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Studies on related thienopyrimidines highlight efficient synthetic routes using microwave-assisted techniques to reduce reaction times .
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The introduction of dihydroisoquinoline units has been achieved via reductive amination methods .
Biological Evaluation
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Analogous compounds have shown IC50 values in low micromolar ranges against cancer cell lines like HCT-116 and MCF-7 .
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Anti-inflammatory activity has been confirmed in animal models using formalin-induced paw edema assays .
Data Table: Comparative Activity of Related Compounds
| Compound | Activity | Target |
|---|---|---|
| TAK-733 | MEK/ERK inhibition | Kinase inhibition |
| Thienotriazolopyrimidine derivatives | Anti-inflammatory | COX-2 |
| Dihydroisoquinoline-thienopyrimidines | Anticonvulsant | CNS receptors |
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